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Compound of Interest

Compound Name: 3-Iodo-2-methylphenylacetic acid

CAS No.: 1261554-90-8

Cat. No.: B2377089

Get Quote

Executive Summary & Chemical Profile[1]
Effective waste management of 3-Iodo-2-methylphenylacetic acid requires moving beyond

generic "organic waste" protocols. As a halogenated carboxylic acid, this compound presents a

dual challenge: acidity and halogen content (Iodine).[1] Improper disposal into non-halogenated

waste streams can result in regulatory fines (RCRA violations) and equipment corrosion at

incineration facilities due to the formation of hydroiodic acid (HI).
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Parameter Detail

Chemical Name 3-Iodo-2-methylphenylacetic acid

CAS Number 1261554-90-8

Formula C₉H₉IO₂

Physical State Solid (White to Off-white/Yellow)

Acidity (pKa) ~4.3 (Estimated; similar to phenylacetic acid)

Primary Hazards
H302 (Harmful if swallowed), H315 (Skin

Irritant), H319 (Eye Irritant)

Waste Classification Logic (The "Why")
Before executing disposal, you must understand the Causality of Classification.[1]

The Halogen Factor: Unlike simple hydrocarbons, this molecule contains Iodine. When

incinerated, iodine does not combust into CO₂ and H₂O.[1] Instead, it forms Hydroiodic Acid

(HI) and elemental Iodine (I₂).

Operational Impact: This requires incinerators equipped with caustic scrubbers. Therefore,

this waste MUST be segregated into the "Halogenated" stream.[1]

The Acid Factor: While it is a weak acid, bulk quantities can lower the pH of waste drums,

potentially reacting with incompatible wastes (e.g., cyanides, sulfides) or corroding metal

drums if moisture is present.[1]

Regulatory Status (RCRA - USA)
Listed Waste: Not specifically P-listed or U-listed.

Characteristic Waste: Likely not D002 (Corrosive) unless in aqueous solution with pH < 2,

but always treated as Hazardous Chemical Waste due to toxicity and halogen content.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Excess Reagent)
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Use this for expired shelf stock or excess dry product.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Avoid metal

containers due to potential acid corrosion.

Labeling: Affix a hazardous waste label.

Primary Constituent:[2][3][4] 3-Iodo-2-methylphenylacetic acid.[5]

Hazard Checkbox: Toxic, Irritant.[1]

Critical Note: Write "Solid Waste - Halogenated" clearly.

Segregation: Do not mix with oxidizers or strong bases in the same primary container.

Transfer: Move to your facility's Central Accumulation Area (CAA) within 3 days of filling.

Protocol B: Disposal of Mother Liquors (Reaction
Mixtures)
Use this for solvents containing the compound.

Solvent Compatibility Check:

If dissolved in DCM/Chloroform: Pour directly into the Halogenated Solvent Waste carboy.

If dissolved in Acetone/Methanol/Ethyl Acetate: Even though the solvent is non-

halogenated, the presence of the iodinated solute (>1-2%) usually mandates the

Halogenated Waste stream to prevent contamination of fuel-blending programs.

pH Check: If the solution is highly acidic (pH < 4), neutralize slightly with dilute Sodium

Bicarbonate (NaHCO₃) before adding to the waste carboy to prevent off-gassing or container

degradation.

Protocol C: Spill Cleanup (Immediate Action)
For bench-scale spills (1g - 100g).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1026.pdf
https://pdf.benchchem.com/1242/Safeguarding_Your_Laboratory_and_Environment_Proper_Disposal_of_Iodine_Green.pdf
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20Iodine.pdf
https://www.benchchem.com/product/b2377089/docs?utm_src=pdf-body#operational-guide-disposal-and-handling-of-3-iodo-2-methylphenylacetic-acid
https://www.sigmaaldrich.com/GB/en/product/astatechinc/ate514316604
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2377089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat.[1]

Containment: If solid, minimize dust. If liquid, dike with absorbent pillows.[1]

Neutralization (Liquid Spills): Sprinkle Sodium Carbonate (Soda Ash) or Sodium Bicarbonate

over the spill. Wait for bubbling to cease.

Collection:

Scoop material using a plastic dustpan.

Place all spill debris (including contaminated paper towels) into a clear plastic bag

(minimum 4 mil thickness).

Seal bag and place inside a rigid container labeled "Debris from Halogenated Acid Spill."

Decision Logic & Workflow
The following diagram illustrates the critical decision nodes for handling this specific compound.
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Waste Material:
3-Iodo-2-methylphenylacetic acid

Determine Physical State

Pure Solid / Dry Waste Solution / Mother Liquor Spill / Debris

DISPOSAL A:
Solid Waste Container

(Label: Halogenated Organic)
Check Solvent System

DISPOSAL D:
Double Bagged ->

Rigid Container

Non-Halo Solvent
(Acetone, MeOH, EtOAc)

Halo Solvent
(DCM, Chloroform)

Is [Solute] > 1%?

DISPOSAL B:
Halogenated Liquid Waste
(High Temp Incineration)

Yes (Standard Protocol)

DISPOSAL C:
Non-Halogenated Waste

(Only if Trace < 0.1%)

No (Trace Only)

Click to download full resolution via product page

Caption: Decision tree for segregating 3-Iodo-2-methylphenylacetic acid waste streams to

ensure regulatory compliance.
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Scientific Rationale: The Iodine Factor
Why is strict segregation required?

When organic waste is sent for "Fuel Blending" (a common, cheaper disposal method for non-

halogenated solvents like Acetone), it is burned in cement kilns.[1] These kilns are not

designed to handle high halogen loads.

Corrosion: The combustion of the aryl iodide moiety releases HI gas.

HI is highly corrosive to the metal infrastructure of standard kilns.

Scrubber Saturation: Designated "Halogenated Waste" incinerators utilize wet scrubbers

(using NaOH) to neutralize acid gases:

By mislabeling this compound as generic organic waste, you bypass these safety controls,
potentially causing illegal emissions or facility damage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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